Cas no 57238-80-9 (4-((4-METHYLPHENYL)CARBONYL)PIPERAZINECARBALDEHYDE)

• Product Name: 4-((4-METHYLPHENYL)CARBONYL)PIPERAZINECARBALDEHYDE
• CAS No: 57238-80-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD02662332
• CID: 3306912
• PubChem ID: 677396
• Update Time: 2025-04-21

4-((4-METHYLPHENYL)CARBONYL)PIPERAZINECARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-((4-METHYLPHENYL)CARBONYL)PIPERAZINECARBALDEHYDE
• MS-8345
• Cl-4852
• FM169130
• MFCD02662332
• 4-(4-methylbenzoyl)piperazine-1-carbaldehyde
• 57238-80-9
• AKOS004102557
• DGSNCZOOCMPWNM-UHFFFAOYSA-N
• 4-(4-Methylbenzoyl)-1-piperazinecarbaldehyde

• MDL： MFCD02662332
• Inchi： 1S/C13H16N2O2/c1-11-2-4-12(5-3-11)13(17)15-8-6-14(10-16)7-9-15/h2-5,10H,6-9H2,1H3
• InChI Key： DGSNCZOOCMPWNM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1CCN(C=O)CC1

Computed Properties

• Exact Mass: 232.121177757Da
• Monoisotopic Mass: 232.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.6Ų